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Methasulfocarb at a Glance

The following table summarizes the core identity and properties of Methasulfocarb, which are fundamental

for any experimental design [1].

Property Description / Value

IUPAC Name S-4-(mesyloxy)phenyl methyl(thiocarbamate)

CAS RN 66952-49-6

Chemical Formula C₉H₁₁NO₄S₂

Mode of Action Fungicide; Plant Growth Regulator (Growth retarding activity)

Example Applications Soil application for rice crops.

EU Approval Status Not approved [1].

This next table outlines critical physical, environmental fate, and toxicological data that can influence

application rates and experimental outcomes.
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Property Value Notes / Implications

Melting Point 138 °C [1]

Water Solubility 480 mg/L (at 20°C,

pH 7)

Moderate solubility [1].

Octanol-Water Partition
Coefficient (Log P)

1.68 Indicates low lipophilicity [1].

Soil Degradation (Aerobic) DT₅₀ 16 days Moderate persistence in soil [1].

Aqueous Photolysis DT₅₀ Stable Stable to degradation by light at pH 7 [1].

Acute Oral LD₅₀ (Rat) 112 mg/kg Moderate toxicity [1].

Aquatic Chronic Hazard Class 2 (WGK) Hazardous to aquatic life with long-lasting
effects [2].

Troubleshooting FAQs and Experimental Guidance

Here are some common experimental challenges and methodological guidelines based on Methasulfocarb's

properties.

Q1: How stable is Methasulfocarb in my experimental system, and what are the key degradation

factors?

A: Methasulfocarb has a moderate soil half-life (DT₅₀) of 16 days but is stable to aqueous
photolysis [1]. Your primary concern for degradation should be microbial activity in soil or
biological media, not light. For long-term experiments, monitor concentration over time.

Q2: What is a suitable analytical method for quantifying Methasulfocarb?

A: Methasulfocarb is suitable for analysis by HPLC and gas chromatography (GC) [2]. You
can reference analytical standards for methodology [2].

Q3: Why is my applied Methasulfocarb not producing consistent effects?
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A: Inconsistency can stem from soil or media characteristics. Methasulfocarb is classified as

"moderately mobile" [1]. Variable organic matter or clay content across replicates can lead to
differing local concentrations and bioavailability. Standardizing your growth medium is crucial

for reproducible results.

Q4: What safety precautions are essential when handling Methasulfocarb?

A: Methasulfocarb has moderate acute oral toxicity (LD₅₀ = 112 mg/kg in rats) and is

classified as Acute Tox. 3 Oral [1] [2]. It is also hazardous to aquatic organisms (Aquatic
Chronic 2) [2]. You must:

Wear appropriate personal protective equipment (PPE) including gloves and a lab coat.
Avoid ingestion and contact with skin.

Prevent release into the environment via sinks or drains.

Example Experimental Protocol

Here is a detailed protocol for a common application: evaluating the efficacy of Methasulfocarb as a soil

fungicide.

1. Objective: To determine the effective concentration of Methasulfocarb for suppressing the soil
fungus Rhizoctonia solani in a controlled environment.

2. Materials:
Test Substance: Methasulfocarb analytical standard (PESTANAL) [2].

Pathogen: Rhizoctonia solani culture.
Growth Medium: Sterile potting soil.

Containers: Small plant pots.
Solvent: A suitable solvent to create a stock solution.

3. Methodology:
Stock Solution Preparation: Dissolve the Methasulfocarb standard in an appropriate solvent

to create a concentrated stock solution.
Soil Drench Application: Mix the stock solution with water to create a series of treatment

solutions. Apply these solutions uniformly to the soil in pots to achieve target concentrations.
Pathogen Inoculation: Introduce the fungal pathogen to the soil according to standard

microbiological techniques.
Incubation & Data Collection: Maintain pots under controlled conditions. Monitor and record

disease incidence, plant growth metrics, and any phytotoxic effects over the trial period.
4. Data Analysis: Determine the effective concentration that reduces disease incidence by 50% and

note any observable effects on plant growth.
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Experimental Workflow for Application Rate
Optimization

The diagram below visualizes the key stages and decision points in a typical Methasulfocarb application

rate study.

Define Experimental Goal

Prepare Stock Solution

Apply to Soil/Medium

Incubate & Monitor

Analyze Results

Effective & Safe?

 No, retest

Optimize Rate

 Yes
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This workflow provides a logical framework for optimizing the application rate. The key is to iterate based

on the results until an effective and non-phytotoxic concentration is identified [1].

Further Research and Disclaimers

Information Gaps: The publicly available data is limited. Specific details on formulation additives,
full resistance management strategies, and extensive ecotoxicological profiles may require

direct inquiry with manufacturers or access to proprietary regulatory submissions.
Regulatory Disclaimer: This information is for research purposes only. Methasulfocarb is not
approved under EU Regulation 1107/2009 [1]. Any application in agriculture or field release is
subject to local regulations. Always consult official sources and Safety Data Sheets (SDS) before

obtaining or handling the substance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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